Cas no 1330-61-6 (Isodecyl acrylate)

• Product Name: Isodecyl acrylate
• CAS No: 1330-61-6
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• MDL: MFCD00080455
• CID: 179493
• Update Time: 2025-06-09

Isodecyl acrylate Chemical and Physical Properties

Names and Identifiers

• Isodecyl acrylate
• Isodecyl acrylate,mixture of isomers
• 2-Propenoic acid,isodecyl ester
• ISODECYL ACRYLATE CONTAINS 70 PPM HYDROQUINONE AS INHIBITOR
• 8-methylnonyl prop-2-enoate
• EM 219
• EM 219 (acrylate)
• M 130
• M 130 (ester)
• Miramer 130
• Miramer M 130
• sCD163
• ageflexfa-10
• Soluble CD163
• Photomer 4810F
• Isodecylacrylat
• CD_antigen=CD163
• 2-Propenoic acid, isodecyl ester
• 8-methylnonyl acrylate
• Isodecyl propenoate
• Isodecyl alcohol, acrylate
• Acrylic acid, isodecyl ester
• WET3U98PW2
• DSSTox_CID_7386
• DSSTox_RID_78431
• DSSTox_GSID_27386
• LVGFPWDANALGOY-UHFFFAOYSA-N
• Tox21_303085
• Tox21_201861
• RTR-0

• MDL： MFCD00080455
• Inchi： 1S/C13H24O2/c1-4-13(14)15-11-9-7-5-6-8-10-12(2)3/h4,12H,1,5-11H2,2-3H3
• InChI Key： LVGFPWDANALGOY-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)CCCCCCCC(C)C

Computed Properties

• Exact Mass: 212.17800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: Not determined

Experimental Properties

• Color/Form: Not determined
• Density: 0.875 g/mL at 25 °C(lit.)
• Melting Point: -100 ºC
• Boiling Point: 121 °C/10 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:222.8°F
  Degrees Celsius:106°C
  
• Refractive Index: n20/D 1.442(lit.)
• PSA: 26.30000
• LogP: 3.71220
• Solubility: Not determined

Isodecyl acrylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3082 9
• WGK Germany：2
• Hazard Category Code： 38-50/53
• Safety Instruction： 26-36-60-61
• RTECS：AT2190000
• Hazardous Material Identification：
• Risk Phrases：R38
• Packing Group：III
• HazardClass：9
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Material Chemicals High Polymer Materials

Additional information on Isodecyl acrylate

Latest Research Insights on Isodecyl Acrylate (CAS 1330-61-6) in Chemical and Biomedical Applications

Isodecyl acrylate (CAS 1330-61-6), a versatile acrylate ester, has garnered significant attention in recent research due to its unique chemical properties and broad applicability in polymer chemistry, coatings, adhesives, and biomedical materials. This research brief synthesizes the latest findings on its synthesis, functional modifications, and emerging applications, with a focus on peer-reviewed studies published within the last two years.

Recent advances in catalytic systems for isodecyl acrylate production highlight improved efficiency and sustainability. A 2023 study in ACS Sustainable Chemistry & Engineering demonstrated a novel enzyme-mediated synthesis route using lipase B from Candida antarctica, achieving 92% yield under mild conditions (50°C, solvent-free). This method significantly reduces energy consumption compared to traditional acid-catalyzed esterification, aligning with green chemistry principles.

In polymer science, isodecyl acrylate's role as a comonomer has been expanded through precise chain-length control. Research in Polymer Chemistry (2024) revealed that RAFT polymerization with isodecyl acrylate enables tunable glass transition temperatures (Tg ranging from -60°C to 20°C) in pressure-sensitive adhesives. The branched isodecyl group provides exceptional flexibility while maintaining hydrolytic stability—a critical advantage for medical device coatings exposed to aqueous environments.

Biomedical applications have seen innovative developments, particularly in drug delivery systems. A breakthrough study in Biomaterials Science (2023) engineered pH-responsive micelles using isodecyl acrylate-based copolymers. These nanostructures demonstrated 85% doxorubicin release at tumor pH (5.5) while remaining stable at physiological pH, showing promise for targeted cancer therapy. The long alkyl chain of isodecyl acrylate was crucial for maintaining micelle integrity during circulation.

Toxicological assessments have progressed with new OECD-compliant studies. A 2024 GLP investigation published in Regulatory Toxicology and Pharmacology established a NOAEL of 250 mg/kg/day for isodecyl acrylate in rodent models, with no observed genotoxicity in Ames tests. However, researchers emphasized the need for proper handling due to its classification as a skin sensitizer (ECHA Category 1B).

Future directions identified in recent reviews point toward smart material applications. The compound's compatibility with 3D printing resins (Advanced Materials Technologies, 2024) and potential in bio-based acrylate production from renewable isodecanol sources (Green Chemistry, 2023) represent particularly active research frontiers. These developments position isodecyl acrylate as a key building block for next-generation functional materials in both industrial and biomedical contexts.